4-nitrobenzyl 3-hydroxy-2-naphthoate

• IUPAC Name: (4-nitrophenyl)methyl 3-hydroxynaphthalene-2-carboxylate
• InChI: InChI=1S/C18H13NO5/c20-17-10-14-4-2-1-3-13(14)9-16(17)18(21)24-11-12-5-7-15(8-6-12)19(22)23/h1-10,20H,11H2
• InChI Key: MEYOWHBLKKKZAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C(=CC2=C1)C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-])O
• Molecular Formula: C18H13NO5
• Molecular Weight: 323.3 g/mol

Description

4-nitrobenzyl 3-hydroxy-2-naphthoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through specific methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 4-nitrobenzyl 3-hydroxy-2-naphthoate involves its activation by light to release a drug payload. Upon activation, the nitrobenzyl group undergoes a photochemical reaction to form a carbocation intermediate, which then undergoes a rearrangement to release the drug payload. This mechanism has been studied extensively and has been shown to be highly efficient.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-nitrobenzyl 3-hydroxy-2-naphthoate have been studied in vitro and in vivo. In vitro studies have shown that this compound has low cytotoxicity and is well-tolerated by cells. In vivo studies have shown that this compound has low toxicity and can be eliminated from the body through renal excretion.

Advantages and Limitations for Lab Experiments

The advantages of using 4-nitrobenzyl 3-hydroxy-2-naphthoate in lab experiments include its high photostability, efficient activation mechanism, and low cytotoxicity. However, its limitations include the need for specific light sources for activation and the potential for off-target effects.

Future Directions

There are several future directions for the use of 4-nitrobenzyl 3-hydroxy-2-naphthoate in scientific research. These include the development of new synthetic methods for the compound, the exploration of its applications in drug delivery and bioimaging, and the optimization of its photodynamic therapy potential. Additionally, further studies are needed to investigate its toxicity and potential off-target effects.
In conclusion, 4-nitrobenzyl 3-hydroxy-2-naphthoate is a promising compound that has gained significant attention in scientific research due to its potential applications in various fields. Its efficient activation mechanism, low cytotoxicity, and high photostability make it a promising candidate for targeted drug delivery, bioimaging, and photodynamic therapy. Further research is needed to explore its potential applications and optimize its use in scientific research.

Synthesis Methods

4-nitrobenzyl 3-hydroxy-2-naphthoate is synthesized through a multi-step process involving the reaction of 3-hydroxy-2-naphthoic acid with 4-nitrobenzyl chloride. This reaction is carried out in the presence of a base such as sodium hydroxide or potassium hydroxide. The product is then purified through recrystallization or column chromatography to obtain the final compound.

Scientific Research Applications

4-nitrobenzyl 3-hydroxy-2-naphthoate has been studied for its potential applications in various fields such as drug delivery, bioimaging, and photodynamic therapy. This compound has been shown to have high photostability and can be activated by light to release a drug payload. This makes it a promising candidate for targeted drug delivery. Furthermore, it has been used as a fluorescent probe for bioimaging due to its ability to emit fluorescence upon activation. Additionally, it has been explored as a photosensitizer for photodynamic therapy, which involves the use of light to activate a photosensitizer to produce reactive oxygen species that can kill cancer cells.